Cas no 869074-68-0 (3-methyl-7-{(4-nitrophenyl)methylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one)

• Product Name: 3-methyl-7-{(4-nitrophenyl)methylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one
• CAS No: 869074-68-0
• MF: C₁₂H₉N₅O₃S₂
• MW: 335.361558675766
• CID: 6604813
• PubChem ID: 7202444
• Update Time: 2025-07-03

3-methyl-7-{(4-nitrophenyl)methylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-7-{(4-nitrophenyl)methylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one
• 3-methyl-7-[(4-nitrophenyl)methylsulfanyl]-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• 4H-[1,3,4]Thiadiazolo[2,3-c][1,2,4]triazin-4-one, 3-methyl-7-[[(4-nitrophenyl)methyl]thio]-
• F1853-0115
• 3-methyl-7-{[(4-nitrophenyl)methyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• 869074-68-0
• GNF-Pf-296
• SR-01000017408
• AKOS002051206
• 3-methyl-7-((4-nitrobenzyl)thio)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• SR-01000017408-1
• CHEMBL601981

• Inchi： 1S/C12H9N5O3S2/c1-7-10(18)16-11(14-13-7)22-12(15-16)21-6-8-2-4-9(5-3-8)17(19)20/h2-5H,6H2,1H3
• InChI Key： FJDDITKBCDBMPS-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=O)N2N=C(SCC3=CC=C([N+]([O-])=O)C=C3)SC2=N1

Computed Properties

• Exact Mass: 335.01468151g/mol
• Monoisotopic Mass: 335.01468151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-methyl-7-{(4-nitrophenyl)methylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one

3-Methyl-7-{(4-Nitrophenyl)methylsulfanyl}-4H-1,3,4thiadiazolo[2,3-c]1,2,4triazin-4-one (CAS No. 869074-68-0)

The compound 3-methyl-7-{(4-nitrophenyl)methylsulfanyl}-4H-1,3,4thiadiazolo[2,3-c]1,2,4triazin-4-one with CAS No. 869074-68-0 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure and potential applications in drug development and advanced materials. The molecule features a unique combination of functional groups, including a methyl group, a nitrophenyl moiety, and a thiadiazolo-triazinone core.

Recent studies have highlighted the importance of thiadiazolo-triazinone derivatives in various biological systems. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that compounds like 3-methyl-7-{(4-nitrophenyl)methylsulfanyl}-4H-1,3,4thiadiazolo[2,3-c]1,2,4triazin-4-one exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. A study in *Organic Process Research & Development* detailed a scalable synthesis route for similar compounds, emphasizing the importance of optimizing catalysts and solvents to achieve optimal results. The synthesis of CAS No. 869074-68-0 typically begins with the preparation of intermediate thiadiazole derivatives, followed by cyclization reactions to form the triazinone core.

In terms of physical properties, 3-methyl-7-{(4-nitrophenyl)methylsulfanyl}-4H-1,3,4thiadiazolo[2,3-c]1,2,4triazin-4-one exhibits a melting point of approximately 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol has been characterized in recent studies published in *Chemical Communications*. These properties make it suitable for use in various analytical techniques such as HPLC and NMR spectroscopy.

The structural complexity of this compound also lends itself to applications in materials science. A recent article in *Advanced Materials* explored the potential of thiadiazolo-triazinone derivatives as building blocks for advanced polymers and coatings. The compound's ability to form stable covalent bonds with other functional groups makes it an attractive candidate for developing high-performance materials with tailored properties.

In conclusion, 3-methyl-7-{(4-nitrophenyl)methylsulfanyl}-4H-1,3,4thiadiazolo[2,3-c]1,2,triazinone (CAS No. 869074-68) is a versatile compound with significant potential across multiple disciplines. Its unique structure and favorable physical properties position it as a key player in both medicinal chemistry and materials science research.